Cas no 442910-62-5 (tert-Butyl 7-methyl-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 7-methyl-1H-indole-1-carboxylate
• CAS No: 442910-62-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD09878411
• CID: 856610
• PubChem ID: 21874578
• Update Time: 2025-04-19

tert-Butyl 7-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-methyl-1H-indole-1-carboxylate
• 1-BOC-7-methylindole
• 7-Methyl-1H-indole, N-BOC protected
• tert-butyl 7-methylindole-1-carboxylate
• 1-tert-Butoxycarbonyl-7-methyl-1H-indole
• CLWLUJSRNYWKRY-UHFFFAOYSA-N
• AKOS015837035
• F17523
• 1H-Indole-1-carboxylic acid, 7-methyl-, 1,1-dimethylethyl ester
• MFCD09878411
• DTXSID10619228
• 1-(tert-Butoxycarbonyl)-7-methyl-1H-indole
• AS-48005
• SCHEMBL1349273
• DB-120309
• tert-Butyl7-methyl-1H-indole-1-carboxylate
• 442910-62-5
• CS-0211635

• MDL： MFCD09878411
• Inchi： 1S/C14H17NO2/c1-10-6-5-7-11-8-9-15(12(10)11)13(16)17-14(2,3)4/h5-9H,1-4H3
• InChI Key： CLWLUJSRNYWKRY-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=CC=C(C)C1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.12600
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 337.3±35.0 °C at 760 mmHg
• Flash Point: 157.8±25.9 °C
• PSA: 31.23000
• LogP: 3.73290
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 7-methyl-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)